Cas no 89841-01-0 (Benzenemethanesulfonic acid, 4-nitro-, 2,2-dimethylpropyl ester)

• Product name: Benzenemethanesulfonic acid, 4-nitro-, 2,2-dimethylpropyl ester
• CAS No: 89841-01-0
• MF: C₁₂H₁₇NO₅S
• MW: 287.332082509995
• CID: 587490
• PubChem ID: 10541281

Benzenemethanesulfonic acid, 4-nitro-, 2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonic acid, 4-nitro-, 2,2-dimethylpropyl ester
• 2,2-dimethylpropyl (4-nitrophenyl)methanesulfonate
• DTXSID60441536
• 89841-01-0

• Inchi： InChI=1S/C12H17NO5S/c1-12(2,3)9-18-19(16,17)8-10-4-6-11(7-5-10)13(14)15/h4-7H,8-9H2,1-3H3
• InChI Key： VGHHWXIFLPCQJZ-UHFFFAOYSA-N
• SMILES： CC(C)(C)COS(=O)(=O)CC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.08274382g/mol
• Monoisotopic Mass: 287.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 97.6Ų